Cas no 89981-03-3 (4-Bromo-2-methyl-1-(methylsulfanyl)benzene)
89981-03-3 structure
Product Name:4-Bromo-2-methyl-1-(methylsulfanyl)benzene
CAS No:89981-03-3
MF:C8H9BrS
MW:217.126060247421
MDL:MFCD27931825
CID:3162291
PubChem ID:21934395
Update Time:2025-04-21
4-Bromo-2-methyl-1-(methylsulfanyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 4-bromo-2-methyl-1-(methylthio)-
- Sulfide, 4-bromo-o-tolyl methyl;methyl 4-bromo-2-methylphenyl sulphide;
- DTXSID501284298
- CS-0194398
- RLVDBGSMCSDUST-UHFFFAOYSA-N
- 4-BROMO-2-METHYL-1-(METHYLSULFANYL)BENZENE
- 4-bromo-2-methylthioanisole
- 89981-03-3
- 4-bromo-2-methyl-1-methylsulfanylbenzene
- MFCD27931825
- 4-Bromo-2-methyl-1-(methylthio)benzene
- (4-Bromo-2-methylphenyl)(methyl)sulfane
- BS-33069
- E93185
- AKOS027357056
- SCHEMBL2781542
- 4-Bromo-2-methyl-1-(methylsulfanyl)benzene
-
- MDL： MFCD27931825
- Inchi： 1S/C8H9BrS/c1-6-5-7(9)3-4-8(6)10-2/h3-5H,1-2H3
- InChI Key： RLVDBGSMCSDUST-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C)C=1)SC
Computed Properties
- Exact Mass: 215.96100
- Monoisotopic Mass: 215.96083Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Color/Form: No date available
- Density: No date available
- Melting Point: No date available
- Boiling Point: No date available
- Flash Point: No date available
- PSA: 25.30000
- LogP: 3.47940
- Vapor Pressure: No date available
4-Bromo-2-methyl-1-(methylsulfanyl)benzene Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Bromo-2-methyl-1-(methylsulfanyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B697343-100mg |
4-Bromo-2-methyl-1-(methylsulfanyl)benzene |
89981-03-3 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B697343-250mg |
4-Bromo-2-methyl-1-(methylsulfanyl)benzene |
89981-03-3 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B697343-500mg |
4-Bromo-2-methyl-1-(methylsulfanyl)benzene |
89981-03-3 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B697343-1g |
4-Bromo-2-methyl-1-(methylsulfanyl)benzene |
89981-03-3 | 1g |
$ 98.00 | 2023-04-18 | ||
| abcr | AB516843-1 g |
4-Bromo-2-methylthioanisole; . |
89981-03-3 | 1g |
€148.60 | 2023-06-14 | ||
| abcr | AB516843-5 g |
4-Bromo-2-methylthioanisole; . |
89981-03-3 | 5g |
€404.60 | 2023-06-14 | ||
| abcr | AB516843-10 g |
4-Bromo-2-methylthioanisole; . |
89981-03-3 | 10g |
€654.20 | 2023-06-14 | ||
| abcr | AB516843-1g |
4-Bromo-2-methylthioanisole; . |
89981-03-3 | 1g |
€152.50 | 2025-04-15 | ||
| abcr | AB516843-5g |
4-Bromo-2-methylthioanisole; . |
89981-03-3 | 5g |
€410.60 | 2025-04-15 | ||
| abcr | AB516843-10g |
4-Bromo-2-methylthioanisole; . |
89981-03-3 | 10g |
€660.20 | 2025-04-15 |
4-Bromo-2-methyl-1-(methylsulfanyl)benzene Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
89981-03-3 (4-Bromo-2-methyl-1-(methylsulfanyl)benzene) Related Products
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- 648906-19-8(Benzene, 5-bromo-1,3-dimethyl-2-(methylthio)-)
- 14395-51-8(4-bromo-2-methylbenzene-1-thiol)
- 40102-88-3(9H-THIOXANTHENE, 2,7-DIBROMO-)
- 22865-54-9(Benzene, 1-bromo-4-[(4-methylphenyl)thio]-)
- 871352-93-1(BENZENE, 1-BROMO-2-METHYL-3-(METHYLTHIO)-)
- 142994-01-2(5-Bromo-2-methylthioanisole)
- 960203-41-2((2-Bromophenyl)(2,4-dimethylphenyl)sulfane)
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